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Compound of Interest

Compound Name: Difenzoquat

Cat. No.: B1210283 Get Quote

Difenzoquat: Application Notes and Laboratory
Protocols
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the formulation and

preparation of Difenzoquat for laboratory use. Difenzoquat, a quaternary ammonium

herbicide, is utilized for the post-emergence control of wild oats, primarily in cereal crops.[1][2]

Its mechanism of action involves the rapid disruption and destruction of cell membranes.[1][3]

Chemical and Physical Properties
Difenzoquat is commercially available as difenzoquat methyl sulfate.[3][4][5] Understanding

its physical and chemical properties is crucial for accurate formulation and safe handling in a

laboratory setting.
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Property Value Source

Chemical Name
1,2-dimethyl-3,5-diphenyl-1H-

pyrazolium methyl sulfate
[4][5]

CAS Number 43222-48-6 [3][4][5]

Molecular Formula C18H20N2O4S [5]

Molecular Weight 360.43 g/mol [3][5]

Appearance
Colorless, odorless crystals or

colorless to pale yellow solid
[1][4]

Melting Point 155-157 °C

Solubility in Water Highly soluble [3]

Vapor Pressure 0.0000001 hPa (at 20 °C) [6]

Safety Precautions
Difenzoquat methyl sulfate is toxic if swallowed or in contact with skin and is very toxic to

aquatic life with long-lasting effects.[6][7] Appropriate personal protective equipment (PPE),

including gloves, protective clothing, and eye protection, should be worn when handling this

compound.[6][7] All work should be conducted in a well-ventilated area or a chemical fume

hood.[6] Refer to the Safety Data Sheet (SDS) for complete safety information.[7]

Formulation and Preparation for Laboratory Use
The following protocols are provided as a guide for the preparation of difenzoquat solutions for

use in laboratory-based experiments, such as plant bioassays.

Stock Solution Preparation (1 mg/mL)
Materials:

Difenzoquat methyl sulfate (analytical standard)

Distilled, deionized water
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Analytical balance

Volumetric flask (e.g., 10 mL or 100 mL)

Magnetic stirrer and stir bar

Spatula

Weighing paper

Protocol:

Accurately weigh 10 mg of difenzoquat methyl sulfate onto weighing paper using an

analytical balance.

Carefully transfer the weighed compound into a 10 mL volumetric flask.

Add approximately 5-7 mL of distilled, deionized water to the volumetric flask.

Place a magnetic stir bar in the flask and place it on a magnetic stirrer.

Stir the solution until the difenzoquat methyl sulfate is completely dissolved.

Once dissolved, remove the flask from the stirrer and add distilled, deionized water to the 10

mL mark.

Cap the flask and invert it several times to ensure the solution is homogeneous.

Transfer the stock solution to a labeled, amber glass bottle for storage.

Store the stock solution in a refrigerator at 4°C. The stability of the aqueous solution should

be monitored for long-term experiments.

Preparation of Working Solutions
Working solutions of desired concentrations can be prepared by diluting the stock solution with

the appropriate solvent or buffer for the specific experimental assay.

Example: Preparation of a 100 µg/mL working solution:
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Pipette 1 mL of the 1 mg/mL stock solution into a 10 mL volumetric flask.

Add the desired solvent or buffer (e.g., distilled water, nutrient solution) to the 10 mL mark.

Cap the flask and invert several times to mix thoroughly.

Experimental Protocols
Plant Bioassay for Herbicidal Activity
This protocol outlines a general procedure to assess the herbicidal activity of difenzoquat on a

target plant species, such as wild oat (Avena fatua).

Materials:

Difenzoquat working solutions of various concentrations

Seeds of the target plant species

Pots or petri dishes with a suitable growth medium (e.g., soil, agar)

Growth chamber or greenhouse with controlled environmental conditions (light, temperature,

humidity)

Spray bottle or micropipette for application

Control solution (solvent/buffer used for dilutions without difenzoquat)

Protocol:

Sow a predetermined number of seeds in each pot or petri dish and allow them to germinate

and grow to a specific stage (e.g., 2-3 leaf stage).

Prepare a series of difenzoquat working solutions at different concentrations. A negative

control group treated only with the solvent/buffer is essential.

Apply a consistent volume of each working solution to the foliage of the plants in each

treatment group. Ensure even coverage.
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Place the treated plants in a growth chamber or greenhouse with controlled conditions.

Observe the plants daily for signs of phytotoxicity, such as chlorosis, necrosis, and growth

inhibition.

After a predetermined period (e.g., 7-14 days), assess the herbicidal effect by measuring

parameters such as plant height, fresh weight, dry weight, or visual injury ratings.

Analyze the data to determine the dose-response relationship and calculate endpoints such

as the GR50 (the concentration required to cause a 50% reduction in growth).

Data Presentation
Acute Toxicity of Difenzoquat Methyl Sulfate

Organism Test Type Endpoint Value
Toxicity
Category

Source

Rat Oral LD50
485 mg/kg

bw
Moderate [8]

Rat Dermal LD50 3.45 g/kg bw Low [8]

Rat Inhalation LC50 0.5 mg/L High [8]

Fish Acute - - Slightly Toxic [9]

Freshwater

Invertebrates
Acute - -

Moderately

Toxic
[9]

Birds Acute Oral LD50 >2150 mg/kg Slightly Toxic [9]

Visualizations
Logical Workflow for Difenzoquat Solution Preparation
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Caption: Workflow for the preparation of difenzoquat solutions.
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Caption: Generalized effects of membrane-disrupting herbicides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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